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Compound of Interest

Compound Name: Garcinone D

Cat. No.: B1674627

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical compounds is a critical aspect of laboratory operations. This
document provides essential safety and logistical information for the proper disposal of

Garcinone D.

Garcinone D, a xanthone compound isolated from Garcinia mangostana, is utilized in various
research applications. While it is not classified as a hazardous substance according to the
Globally Harmonized System (GHS), adherence to proper disposal protocols is necessary to
maintain a safe laboratory environment and ensure regulatory compliance.[1]

Chemical and Physical Properties of Garcinone D

A summary of the key chemical and physical properties of Garcinone D is provided in the table
below for easy reference. This information is essential for a comprehensive understanding of
the compound's characteristics.
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Property Value Source

Molecular Formula C24H2807 PubChem|[2]
Molecular Weight 428.5 g/mol PubChem|[2]
Appearance Crystalline solid Cayman Chemical[3]
Melting Point 202 - 204 °C PubChem[2]
Solubility Soluble in DMSO (100 mg/ml) Cayman Chemical[3]
Storage Temperature -20°C Cayman Chemical[3]

Health and Safety Information

According to the Safety Data Sheet (SDS), Garcinone D has a health, fire, and reactivity rating
of 0 on both the NFPA and HMIS scales, indicating a minimal hazard.[1] The substance is not
classified as hazardous, and no specific hazard pictograms, signal words, or hazard statements
are required.[1]

Step-by-Step Disposal Procedures

The following step-by-step guide outlines the recommended procedure for the disposal of
Garcinone D in a laboratory setting.

1. Personal Protective Equipment (PPE):

Always wear standard laboratory PPE, including safety glasses, a lab coat, and gloves,
when handling Garcinone D, even in small quantities.

N

. Waste Classification:

Based on available safety data, pure Garcinone D in small quantities is not considered
hazardous waste.[1]

However, if Garcinone D is mixed with hazardous solvents or other hazardous chemicals,
the entire mixture must be treated as hazardous waste and disposed of accordingly.

w

. Disposal of Small Quantities of Pure Garcinone D:
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o For small residual amounts, the SDS suggests that they can be disposed of with household
waste.[1] In a laboratory context, this would translate to disposal in the non-hazardous solid
waste stream.

o Ensure the compound is in a sealed, clearly labeled container to prevent accidental
exposure.

4. Disposal of Contaminated Materials:

e Materials such as weigh boats, contaminated gloves, and paper towels used during the
handling of Garcinone D should be collected in a designated solid waste container.

« |If these materials are contaminated with hazardous substances, they must be disposed of as
hazardous waste.

5. Disposal of Uncleaned Packaging:

o Empty or uncleaned containers of Garcinone D must be disposed of according to official
regulations.[1] This typically involves triple-rinsing the container with a suitable solvent. The
rinsate should be collected and disposed of as chemical waste, following the guidelines for
the solvent used.

6. Large Quantities or Mixed Waste:

» For larger quantities of Garcinone D or for mixtures containing other chemicals, consult your
institution's Environmental Health and Safety (EHS) department for specific disposal
guidance.

» Do not dispose of large quantities in the regular trash or down the drain.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Garcinone D.
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Garcinone D Disposal Decision Workflow

Disclaimer: This information is intended as a guide and should be used in conjunction with your
institution's specific safety and disposal policies. Always consult your local regulations and your
Environmental Health and Safety (EHS) department for the most current and detailed disposal
procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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